Cas no 61692-84-0 (2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)-)
2-Butenoic acid, 2-methyl-, 2-methylpropyl ester, (2E)-, also known as (E)-2-methyl-2-butenoic acid isobutyl ester, is an unsaturated ester with notable applications in organic synthesis and flavor/fragrance industries. Its conjugated double bond system and ester functionality make it a versatile intermediate for producing fine chemicals and specialty materials. The (2E)-configuration ensures consistent reactivity in stereospecific reactions. This compound exhibits favorable volatility and solubility properties, enhancing its utility in formulations requiring controlled release or dispersion. Its structural features also allow for derivatization, enabling tailored modifications for specific industrial or research purposes. The ester's stability under standard conditions ensures reliable handling and storage.
61692-84-0 structure
Product Name:2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)-
CAS No:61692-84-0
MF:C9H16O2
MW:156.222143173218
CID:503820
PubChem ID:87577045
Update Time:2026-04-29
2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)-
- Isobutyl Tiglate (stabilized with HQ)
- ISOBUTYL TIGLATE
- Tiglic Acid Isobutyl Ester (stabilized with HQ)
- 2-methyl-, 2-methylpropyl ester, (e)-2-butenoic acid
-
- Inchi： InChI=1S/C9H16O2/c1-5-8(4)9(10)11-6-7(2)3/h5,7H,6H2,1-4H3/b8-5+
- InChI Key： XDEGQMQKHFPBEW-VMPITWQZSA-N
- SMILES： C/C=C(\C)/C(=O)OCC(C)C
Computed Properties
- Exact Mass: 156.11500
- Monoisotopic Mass: 156.11503
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: 。
- Density: 0.899 g/mL at 25 °C(lit.)
- Boiling Point: 182-184 °C(lit.)
- Flash Point: 153 °F
- Refractive Index: n20/D 1.438(lit.)
- PSA: 26.30000
- LogP: 2.15180
- Solubility: 。
2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)- Security Information
- Prompt：warning
- Hazard Statement： H227
- Warning Statement： P210-P280-P370+P378-P403+P235-P501
- WGK Germany：3
2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)- Customs Data
- HS CODE：2916190090
- Customs Data：
China Customs Code:
2916190090Overview:
2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1274-25ml |
2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)- |
61692-84-0 | 96.0%(GC),stabilized with HQ | 25ml |
￥480.0 | 2022-06-10 | |
| Apollo Scientific | OR920788-5g |
Tiglic acid isobutyl ester |
61692-84-0 | 95% | 5g |
£100.00 | 2025-02-20 | |
| Apollo Scientific | OR920788-25g |
Tiglic acid isobutyl ester |
61692-84-0 | 95% | 25g |
£195.00 | 2025-02-20 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1274-25ML |
Isobutyl Tiglate (stabilized with HQ) |
61692-84-0 | >96.0%(GC) | 25ml |
¥90.00 | 2024-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I157559-1ml |
2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)- |
61692-84-0 | >96.0%(GC) | 1ml |
¥30.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I157559-25ML |
2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)- |
61692-84-0 | >96.0%(GC) | 25ml |
¥475.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I157559-5ml |
2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)- |
61692-84-0 | >96.0%(GC) | 5ml |
¥136.90 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X71545-1ml |
(E)-Isobutyl 2-methylbut-2-enoate |
61692-84-0 | ≥96%，HQ | 1ml |
¥108.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X71545-5ml |
(E)-Isobutyl 2-methylbut-2-enoate |
61692-84-0 | ≥96%，HQ | 5ml |
¥198.0 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-475218-25 ml |
Isobutyl Tiglate, |
61692-84-0 | 25 ml |
￥1173.00 | 2023-09-05 |
2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)- Related Literature
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
61692-84-0 (2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)-) Related Products
- 14316-68-8(2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-)
- 5837-78-5(Ethyl tiglate)
- 61692-83-9(Propyl tiglate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
